Cas no 2427-16-9 (5-hydroxypentanenitrile)

• Product Name: 5-hydroxypentanenitrile
• CAS No: 2427-16-9
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 1006280
• PubChem ID: 10887840
• Update Time: 2025-04-20

5-hydroxypentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-hydroxypentanenitrile
• 5-hydroxy-pentanenitrile
• AKOS008135355
• MFCD09746052
• SB83810
• PS-19154
• ISCJLIJIOFOWTR-UHFFFAOYSA-N
• D77640
• 74066-94-7
• 4-Cyanobutanol
• 2427-16-9
• EN300-77170
• Butylencyanhydrin
• CS-W001265
• Z431952150

• Inchi： 1S/C5H9NO/c6-4-2-1-3-5-7/h7H,1-3,5H2
• InChI Key： ISCJLIJIOFOWTR-UHFFFAOYSA-N
• SMILES： OCCCCC#N

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles